peritoxin B
peritoxin B
Brand Name:
Vulcanchem
CAS No.:
145585-99-5
VCID:
VC0130230
InChI:
InChI=1S/C20H29Cl3N4O8/c1-2-3-10(21)20(23)12(14(22)19(34)35)13(20)17(32)26-8(5-11(29)30)16(31)27-15-9(28)4-7(24)6-25-18(15)33/h7-10,12-15,28H,2-6,24H2,1H3,(H,25,33)(H,26,32)(H,27,31)(H,29,30)(H,34,35)
SMILES:
CCCC(C1(C(C1C(=O)NC(CC(=O)O)C(=O)NC2C(CC(CNC2=O)N)O)C(C(=O)O)Cl)Cl)Cl
Molecular Formula:
C20H29Cl3N4O8
Molecular Weight:
559.8 g/mol
peritoxin B
CAS No.: 145585-99-5
Main Products
VCID: VC0130230
Molecular Formula: C20H29Cl3N4O8
Molecular Weight: 559.8 g/mol
| CAS No. | 145585-99-5 |
|---|---|
| Product Name | peritoxin B |
| Molecular Formula | C20H29Cl3N4O8 |
| Molecular Weight | 559.8 g/mol |
| IUPAC Name | 4-[(6-amino-4-hydroxy-2-oxoazepan-3-yl)amino]-3-[[3-[carboxy(chloro)methyl]-2-chloro-2-(1-chlorobutyl)cyclopropanecarbonyl]amino]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C20H29Cl3N4O8/c1-2-3-10(21)20(23)12(14(22)19(34)35)13(20)17(32)26-8(5-11(29)30)16(31)27-15-9(28)4-7(24)6-25-18(15)33/h7-10,12-15,28H,2-6,24H2,1H3,(H,25,33)(H,26,32)(H,27,31)(H,29,30)(H,34,35) |
| Standard InChIKey | RSMNHRRWERNDLZ-UHFFFAOYSA-N |
| SMILES | CCCC(C1(C(C1C(=O)NC(CC(=O)O)C(=O)NC2C(CC(CNC2=O)N)O)C(C(=O)O)Cl)Cl)Cl |
| Canonical SMILES | CCCC(C1(C(C1C(=O)NC(CC(=O)O)C(=O)NC2C(CC(CNC2=O)N)O)C(C(=O)O)Cl)Cl)Cl |
| Synonyms | peritoxin B |
| PubChem Compound | 122791 |
| Last Modified | Nov 11 2021 |
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